5-(Methoxymethyl)quinolin-8-ol
Overview
Description
5-(Methoxymethyl)quinolin-8-ol is a chemical compound with the CAS Number: 7545-59-7 . It has a molecular weight of 189.21 .
Molecular Structure Analysis
The InChI code for 5-(Methoxymethyl)quinolin-8-ol is 1S/C11H11NO2/c1-14-7-8-4-5-10(13)11-9(8)3-2-6-12-11/h2-6,13H,7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
5-(Methoxymethyl)quinolin-8-ol has a molecular weight of 189.21 . The storage temperature is 28°C .Scientific Research Applications
Antimicrobial Activity
Compounds derived from 5-(Methoxymethyl)quinolin-8-ol have shown promising antibacterial activity against both gram-positive and gram-negative organisms, such as Staphylococcus aureus and Escherichia coli .
Antimalarial Chemotherapy
Synthesized 8-quinolinamines, which include derivatives of 5-(Methoxymethyl)quinolin-8-ol, have been found effective in drug-resistant malaria chemotherapy, showing significant in vitro and in vivo antimalarial results .
Fungicide and Bactericide in Agriculture
Quinolin-8-ol derivatives have been evaluated for their use as fungicides and bactericides against soil-borne pathogens in tomato cultivation, showing reliable endpoints for regulatory risk assessment .
Anticorrosive Properties
Research has been conducted on the anticorrosive performance of quinoline derivatives on corrosion-resistant carbon steel in acidic environments, indicating potential industrial applications .
Pharmacological Potential
Recent advances in the chemistry of quinoline motifs, including 5-(Methoxymethyl)quinolin-8-ol derivatives, have unveiled substantial efficacies for future drug development with various therapeutic potentials .
Synthesis of Bioactive Compounds
Quinoline derivatives are synthesized for their bioactivity across a range of fields including anticancer, antibacterial, antiviral, anti-inflammatory, analgesic, cardiovascular, central nervous system activities, and more .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as 8-hydroxyquinoline have been reported to interact with 2-oxoglutarate (2og) and iron-dependent oxygenases , which are considered promising therapeutic targets for various human diseases .
Mode of Action
It is suggested that similar compounds can act as easily removable directing groups and also mediate c-h activation .
Biochemical Pathways
Related compounds have been reported to inhibit 2og oxygenase subfamilies, including nucleic acid demethylases and γ-butyrobetaine hydroxylase . These enzymes play crucial roles in epigenetic processes .
Result of Action
aureus (gram-positive) and E. coli (gram-negative) organisms .
properties
IUPAC Name |
5-(methoxymethyl)quinolin-8-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-14-7-8-4-5-10(13)11-9(8)3-2-6-12-11/h2-6,13H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNADRYIGLPRUCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C2C=CC=NC2=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90351078 |
Source
|
| Record name | 5-(methoxymethyl)quinolin-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90351078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Methoxymethyl)quinolin-8-ol | |
CAS RN |
7545-59-7 |
Source
|
| Record name | 5-(methoxymethyl)quinolin-8-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90351078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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